7-(4-BROMOPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE

• IUPAC Name: 7-(4-bromophenyl)-5-phenyl-N-(pyridin-2-ylmethyl)pyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C24H18BrN5/c25-18-9-11-20(12-10-18)30-15-21(17-6-2-1-3-7-17)22-23(28-16-29-24(22)30)27-14-19-8-4-5-13-26-19/h1-13,15-16H,14H2,(H,27,28,29)
• InChI Key: VGCUGSRFEKMIAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(C3=NC=NC(=C23)NCC4=CC=CC=N4)C5=CC=C(C=C5)Br
• Molecular Formula: C24H18BrN5
• Molecular Weight: 456.3 g/mol

Description

7-(4-BROMOPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE is a complex organic compound that belongs to the class of pyrrolopyrimidines. This compound is characterized by its unique structure, which includes a bromophenyl group, a phenyl group, and a pyridin-2-ylmethyl group attached to a pyrrolopyrimidine core. Compounds of this nature are often studied for their potential biological and pharmacological activities.

Preparation Methods

The synthesis of 7-(4-BROMOPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrrolopyrimidine Core: This can be achieved through a cyclization reaction involving appropriate precursors.

Introduction of the Bromophenyl Group: This step often involves a Suzuki-Miyaura coupling reaction, where a bromophenyl boronic acid is coupled with the pyrrolopyrimidine core using a palladium catalyst.

Attachment of the Phenyl Group: This can be done through a similar coupling reaction or via a direct substitution reaction.

Addition of the Pyridin-2-ylmethyl Group: This step may involve a nucleophilic substitution reaction where the pyridin-2-ylmethyl group is introduced to the core structure.

Industrial production methods for such compounds often involve optimizing these reactions for higher yields and purity, using scalable reaction conditions and efficient purification techniques.

Chemical Reactions Analysis

7-(4-BROMOPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromophenyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Coupling Reactions: The compound can undergo further coupling reactions to introduce additional functional groups or to form more complex structures.

Common reagents and conditions used in these reactions include palladium catalysts for coupling reactions, strong acids or bases for substitution reactions, and specific oxidizing or reducing agents for redox reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

7-(4-BROMOPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and in the study of reaction mechanisms.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where pyrrolopyrimidine derivatives have shown efficacy.

Industry: The compound may be used in the development of new materials or as a precursor in the synthesis of industrial chemicals.

Mechanism of Action

The mechanism of action of 7-(4-BROMOPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways and targets involved depend on the specific biological context and are the subject of ongoing research .

Comparison with Similar Compounds

Similar compounds to 7-(4-BROMOPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE include other pyrrolopyrimidine derivatives and pyridine-containing compounds. These compounds share structural similarities but may differ in their specific functional groups and biological activities. Some examples include:

Pyridine Derivatives: Compounds with similar pyridine moieties that exhibit antimicrobial or anticancer activities.

Thienopyridine Derivatives: These compounds also contain fused heterocyclic structures and have been studied for their biological activities.

The uniqueness of this compound lies in its specific combination of functional groups and its potential for diverse biological applications.